[2-(5-acetyl-6-phenyl-2-thioxo-1,2,3,4-tetrahydro-4-pyrimidinyl)-4-chlorophenoxy]acetic acid

• IUPAC Name: 2-[2-(5-acetyl-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidin-4-yl)-4-chlorophenoxy]acetic acid
• InChI: InChI=1S/C20H17ClN2O4S/c1-11(24)17-18(12-5-3-2-4-6-12)22-20(28)23-19(17)14-9-13(21)7-8-15(14)27-10-16(25)26/h2-9,19H,10H2,1H3,(H,25,26)(H2,22,23,28)
• InChI Key: QCPBBABWAFSTCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(NC(=S)NC1C2=C(C=CC(=C2)Cl)OCC(=O)O)C3=CC=CC=C3
• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol

Description

“[2-(5-acetyl-6-phenyl-2-thioxo-1,2,3,4-tetrahydro-4-pyrimidinyl)-4-chlorophenoxy]acetic acid” is a complex organic compound. It is related to a class of compounds known as 2-thioxo-dihydropyrimidines. These compounds have been studied for their antimicrobial and anticancer potential.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The reaction did not stop after the nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety from the intermediate, but proceeded as a tandem nucleophilic addition – nucleophilic substitution followed by formation of thiopyrimidine and iminopyrimidine cycles.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using various spectroscopic techniques. For instance, the infrared spectrum can reveal absorption bands for amino, aromatic, carbonyl, and thiocarbonyl function groups. The 1H-NMR and 13C-NMR spectra can provide information about the chemical shifts of various protons and carbons in the molecule.

Chemical Reactions Analysis

The chemical reactions involving these compounds are quite complex. They involve nucleophilic addition and substitution reactions, as well as cyclization into 2-thioxopyrimidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various analytical techniques. For instance, the solvatochromic properties can be evaluated, which can provide information about the solubility and polarity of the compound.

Mechanism of Action

While the exact mechanism of action of this specific compound is not clear, similar compounds have been studied as inhibitors of HIV-1 Integrase strand transfer.

Future Directions

The future research directions could involve further exploration of the biological activities of these compounds. For instance, their potential as antimicrobial and anticancer agents could be further investigated.